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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
iodoethane-d5 (CAS 6485-58-1), a deuterated analogue of iodoethane. This document is
intended to be a critical resource for researchers, scientists, and professionals in drug
development who utilize isotopically labeled compounds. It summarizes essential safety
information, details experimental protocols for its use, and visualizes relevant concepts to
ensure safe handling and application.

Core Safety and Physical Properties

lodoethane-d5, also known as ethyl-d5 iodide, is a valuable reagent in organic synthesis and
various research applications due to its isotopic purity.[1][2] While health and safety data for
labeled compounds are often not extensively available, they are generally assumed to be
similar to their unlabeled counterparts.[3] The information presented here is based on available
Safety Data Sheets (SDS) and related technical documents.

Quantitative Data Summary

The physical and chemical properties of iodoethane-d5 are summarized in the table below.
These values are critical for designing experiments and for risk assessment in a laboratory
setting.
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Property Value References
Chemical Formula C2Dsl [1114]
Molecular Weight 161.00 g/mol [11[2][41[5]
CAS Number 6485-58-1 [1][21[4]
Appearance C.:Ieér, cfolorless to light yellow 61171
liquid/oil
Melting Point -108 °C (lit.) (41161181
Boiling Point 69-73 °C (lit.) [41[61[8]
Density 2.012-2.013 g/mL at 25 °C [6]119]
Flash Point 53 °C (127.4 °F) - closed cup [6]
Refractive Index n20/D 1.5091 (lit.) [41[6]
Storage Temperature 2-8°C, Protect from light [3][10]

Hazard Identification and GHS Classification

lodoethane-d5 is classified as a hazardous substance. The Globally Harmonized System

(GHS) classifications are summarized below, highlighting the primary risks associated with its

handling.[3][5]
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
o H341: Suspected of causing
Germ Cell Mutagenicity 2 ]
genetic defects
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Signal Word: Danger|[3][5]

Experimental Protocols and Applications

lodoethane-d5 is primarily used as a reagent to introduce a deuterated ethyl group into
molecules.[6] This is particularly useful in mechanistic studies, metabolic tracing, and for
altering the pharmacokinetic properties of drug candidates.[4][9]

Protocol 1: Williamson Ether Synthesis

This protocol describes a classic SN2 reaction where iodoethane-d5 is used as an alkylating
agent.

Objective: To synthesize ethyl-d5 phenyl ether.

Materials:
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e Phenol

e Sodium hydroxide

e Anhydrous ethanol
 lodoethane-d5

 Diethyl ether

e Dilute hydrochloric acid

e Anhydrous magnesium sulfate

o Standard laboratory glassware, including a round-bottom flask, condenser, and separatory
funnel.

Procedure:

e Preparation of Sodium Phenoxide: In a dry 100 mL round-bottom flask, dissolve 2.35 g (25
mmol) of phenol in 50 mL of anhydrous ethanol. Carefully add 1.00 g (25 mmol) of sodium
hydroxide pellets and stir at room temperature until fully dissolved.[3]

 Alkylation: To the sodium phenoxide solution, add 4.03 g (25 mmol) of iodoethane-d5.[3]

» Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress using an
appropriate technique (e.g., TLC).

o Work-up: After the reaction is complete, cool the mixture and quench with dilute hydrochloric
acid. Extract the product with diethyl ether.[3]

 Purification: Wash the organic layer with water, dry over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure.[3] The product can be further purified by
distillation.

Protocol 2: Alkylation of Cysteine Residues in
Proteomics
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This protocol outlines the use of iodoethane-d5 for the isotopic labeling of cysteine residues in
proteins for mass spectrometry-based quantitative proteomics.

Objective: To differentially label cysteine residues in a protein sample.

Materials:

Protein sample in a suitable buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0)

Reducing agent (e.g., DTT or TCEP)

lodoethane-d5

Quenching solution (e.g., 1 M DTT)

Trypsin (sequencing grade)

Procedure:

Reduction: Reduce the disulfide bonds in the protein sample by adding a reducing agent
(e.g., 5-10 mM DTT) and incubating at 56°C for 30 minutes. Cool to room temperature.[11]

» Alkylation: Add iodoethane-d5 to a final concentration of 20 mM. Incubate in the dark at room
temperature for 30-45 minutes.[6][11]

» Quenching: Stop the alkylation reaction by adding a quenching solution (e.g., 10 mM DTT).
[11]

» Sample Pooling (for relative quantification): If comparing with a "light" labeled sample (using
non-deuterated iodoethane), combine the samples in a 1:1:1 ratio.[6]

o Protein Digestion: Digest the protein sample with trypsin overnight at 37°C.[6]

o LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem
mass spectrometry (LC-MS/MS).[6]

Protocol 3: NMR Sample Preparation
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lodoethane-d5 can be used as a reagent in reactions studied by NMR spectroscopy. The
product of a reaction involving iodoethane-d5 can be analyzed to understand reaction
mechanisms or product structure.

Objective: To prepare a sample for NMR analysis after a reaction with iodoethane-d5.
Procedure:

e Reaction: Perform the chemical reaction with iodoethane-d5 as described in a relevant
synthetic protocol.

o Work-up and Purification: After the reaction is complete, perform a standard work-up to
isolate the product. This may involve extraction, washing, and drying of the organic phase.
Purify the product using an appropriate method (e.g., column chromatography, distillation).

o Sample Preparation: Dissolve an appropriate amount of the purified product (typically up to
20 mg for a solid or a few drops for a liquid) in a suitable deuterated NMR solvent (e.qg.,
CDCls, acetone-ds) in a clean vial.[12][13]

« Filtering: Filter the solution through a pipette with a cotton plug into a clean, dry 5 mm NMR
tube to remove any particulate matter.[12][13]

e Volume Adjustment: Ensure the final volume in the NMR tube is approximately 0.5-0.6 mL,
corresponding to a filling height of 4-5 cm.[13]

o Capping and Labeling: Cap the NMR tube securely and label it clearly.[13]

Signaling Pathways and Toxicological
Considerations

Direct modulation of specific signaling pathways by iodoethane-d5 is not documented, as itis a
simple alkylating agent rather than a targeted therapeutic. However, its use in drug
development is closely tied to understanding metabolic pathways and toxicological profiles.[2]
[4] The toxicity of iodoethane-d5 is presumed to be similar to iodoethane, which can cause
harm through various exposure routes.[3] Toxicology studies are a cornerstone of the drug
development process, ensuring the safety of new chemical entities.[2][14][15]
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The diagram below illustrates the general workflow for assessing the safety of a new chemical
entity, a process in which a compound like iodoethane-d5 might be used as a tool for studying
the metabolism of a deuterated drug candidate.
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General Toxicology Workflow in Drug Development
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Caption: General workflow of toxicology studies in drug development.
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Safe Handling and Emergency Procedures

Due to its hazardous nature, strict safety protocols must be followed when handling
iodoethane-d5.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

o Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g.,
Viton®).[3][15]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, wear an approved respirator.[3][7]

Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.[3][16]
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][16]
o Protect from light and moisture.[3][16]

e Incompatible with strong oxidizing agents, strong bases, and magnesium.[3][9]

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3][4]

» Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation occurs.[3][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[3][4]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
an ignition source.[3][16] Hazardous decomposition products include carbon oxides and
hydrogen iodide.[3][16]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][16]

Accidental Release Measures

o Evacuate personnel from the area.

e Remove all sources of ignition.[16]

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

o Contain the spill with inert absorbent material (e.g., sand, earth) and place it in a suitable
container for disposal.[3][16]

Prevent entry into sewers and public waters.[3]

The workflow for responding to an accidental spill is outlined in the diagram below.
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Accidental Spill Response Workflow
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Caption: Workflow for responding to an accidental chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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